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Compound of Interest

Compound Name: 2,5-Dimethoxypyridine

Cat. No.: B1356635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Dimethoxypyridine, a key

heterocyclic compound with significant applications in chemical synthesis and drug discovery.

This document details its chemical and physical properties, synthesis, reactivity, and role as a

crucial building block in the development of novel therapeutics.

Core Properties and Identification
2,5-Dimethoxypyridine is a substituted pyridine derivative. Its unique electronic and structural

properties make it a valuable intermediate in organic synthesis.

CAS Number: 867267-24-1[1][2][3]

Physicochemical Data
The following table summarizes the key physical and chemical properties of 2,5-
Dimethoxypyridine.
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Property Value Source(s)

Molecular Formula C₇H₉NO₂ [1][3]

Molecular Weight 139.15 g/mol [1][3]

Physical Form Colorless to light-yellow liquid

Melting Point 17.59 °C [1]

Boiling Point 203.5 °C [1]

Purity (Typical) 95%

IUPAC Name 2,5-dimethoxypyridine [3]

InChI Key
HFFNRRVTKJCKGM-

UHFFFAOYSA-N
[3]

Storage Conditions
Inert atmosphere, room

temperature

Synthesis and Reactivity
Synthesis Pathways
While specific, detailed industrial synthesis protocols for 2,5-Dimethoxypyridine are

proprietary, general synthetic routes for substituted pyridines are well-established in chemical

literature. Pyridine derivatives are a class of azaheterocycles with wide-ranging applications in

pharmaceuticals and agrochemicals.[4] The synthesis often involves the construction of the

pyridine ring followed by functional group interconversions. One mentioned pathway involves

the reaction of formaldehyde with pyridine.[1] Another general approach for creating 2,5-di-

substituted pyridines involves a Ring Opening and Closing Cascade (ROCC) mechanism of

isoxazoles.[4]

The diagram below illustrates a generalized workflow for the synthesis and utilization of

substituted pyridines like 2,5-Dimethoxypyridine.
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Caption: Generalized workflow for the synthesis and application of 2,5-Dimethoxypyridine.

Chemical Reactivity
2,5-Dimethoxypyridine can undergo several types of reactions, making it a versatile

intermediate. Key reactions include:
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Demethylation: The methoxy groups can be cleaved to produce hydroxylated pyridines.[1]

For instance, the synthesis of 2-amino-5-hydroxypyridine can be achieved through a

demethylation step.[5]

Oxidation: Oxidations with reagents like hydrogen peroxide or potassium permanganate can

exhibit regioselectivity for the pyridine ring.[1]

Applications in Drug Discovery and Development
The pyridine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-

approved drugs.[6][7][8] Its presence can enhance biochemical potency, metabolic stability, and

other desirable pharmacological properties.[6]

2,5-Dimethoxypyridine serves as a key building block in the synthesis of more complex

molecules with therapeutic potential.

Intermediate for Azaindoles: It is used as a reactant in the regioselective preparation of

functionalized azaindoles and trioxopyrrolopyridines.[2]

Serotonin Receptor Agonists: A significant application lies in the discovery of 2,5-

dimethoxyphenylpiperidines, a novel class of selective serotonin 5-HT₂A receptor (5-HT₂A R)

agonists.[9] These compounds are being investigated for their potential in treating psychiatric

disorders such as depression and anxiety. The discovery of LPH-5, a selective 5-HT₂A R

agonist, highlights the importance of the 2,5-dimethoxyphenyl moiety in this class of drugs.

[9]

The following diagram outlines the logical workflow of using a pyridine derivative in a drug

discovery program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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